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Compound of Interest

Compound Name: 2-Bromo-1,3,4-trifluorobenzene

Cat. No.: B071589 Get Quote

This technical guide provides a concise overview of the fundamental physicochemical

properties of 2-Bromo-1,3,4-trifluorobenzene, a fluorinated aromatic compound relevant to

researchers, scientists, and professionals in drug development and chemical synthesis.

Core Molecular Data
The essential molecular information for 2-Bromo-1,3,4-trifluorobenzene is summarized in the

table below. This data is fundamental for stoichiometric calculations, analytical characterization,

and experimental design.

Parameter Value Citations

Molecular Formula C6H2BrF3 [1][2]

Molecular Weight 210.98 g/mol [1]

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the chemical compound and

its primary molecular identifiers.
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Figure 1. Molecular Properties of 2-Bromo-1,3,4-trifluorobenzene
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Figure 1. Molecular Properties of 2-Bromo-1,3,4-trifluorobenzene

Disclaimer: This document provides a summary of key data points. Detailed experimental

protocols for the determination of these properties are not included but can be found in

standard analytical chemistry literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b071589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

